Cas no 2034399-06-7 (N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-6-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 2034399-06-7
• MF: C₁₈H₁₆F₃N₅O₂
• MW: 391.3472
• CID: 5349222
• Update Time: 2025-07-14

N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• MAHLWMOIFPHSRJ-JOCQHMNTSA-N
• N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-6-(trifluoromethyl)nicotinamide
• N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-6-(trifluoromethyl)pyridine-3-carboxamide

• Inchi： 1S/C18H16F3N5O2/c19-18(20,21)15-6-1-11(10-25-15)16(27)26-12-2-4-13(5-3-12)28-17-14(9-22)23-7-8-24-17/h1,6-8,10,12-13H,2-5H2,(H,26,27)
• InChI Key： MAHLWMOIFPHSRJ-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C([H])C(=C([H])N=1)C(N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1C(C#N)=NC([H])=C([H])N=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 586
• XLogP3: 2.3
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-6-(trifluoromethyl)pyridine-3-carboxamide

Professional Introduction to N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034399-06-7)

N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-6-(trifluoromethyl)pyridine-3-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034399-06-7, represents a fascinating intersection of structural complexity and potential therapeutic applications. Its molecular architecture, featuring a cyclohexyl backbone modified with a pyridine moiety and a trifluoromethyl group, combined with an oxygenated pyrazine ring, makes it a candidate for further exploration in drug discovery.

The significance of this compound lies in its unique chemical properties, which are influenced by its multifaceted structure. The presence of a trifluoromethyl group is particularly noteworthy, as such groups are frequently incorporated into pharmaceuticals to enhance metabolic stability and binding affinity. In addition, the cyanopyrazine component introduces a nitrogen-rich heterocycle that can interact with biological targets in diverse ways, potentially offering novel mechanisms of action.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular frameworks to achieve desired pharmacokinetic profiles. The cyclohexyl ring in N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-6-(trifluoromethyl)pyridine-3-carboxamide contributes to its overall solubility and bioavailability, making it a promising candidate for further investigation. Furthermore, the stereochemistry at the 1r and 4r positions suggests careful consideration during synthesis to ensure the compound's efficacy and safety.

In the context of contemporary research, this compound has been explored for its potential interactions with various biological pathways. The pyridine moiety, in particular, is a common pharmacophore found in many active pharmaceutical ingredients (APIs), known for its ability to modulate enzyme activity and receptor binding. The combination of these features makes N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-6-(trifluoromethyl)pyridine-3-carboxamide a compelling subject for further study.

One of the most intriguing aspects of this compound is its potential application in addressing neurological disorders. The cyanopyrazine ring has been shown to exhibit properties that may be relevant to neuroprotective therapies. Studies have suggested that such compounds can interact with neurotransmitter systems, potentially offering benefits in conditions like Alzheimer's disease or Parkinson's disease. While these applications are still under investigation, they underscore the importance of exploring novel chemical entities like N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-6-(trifluoromethyl)pyridine-3-carboxamide.

The trifluoromethyl group also plays a critical role in modulating the pharmacological properties of this compound. This group is known to increase lipophilicity and metabolic stability, which are key factors in drug design. By enhancing these properties, N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-6-(trifluoromethyl)pyridine-3-carboxamide may exhibit improved pharmacokinetic profiles compared to related compounds lacking this modification.

From a synthetic chemistry perspective, the preparation of this compound presents several challenges due to its complex structure. However, recent advances in synthetic methodologies have made it increasingly feasible to access such molecules with high precision. Techniques such as asymmetric synthesis and catalytic transformations have been instrumental in constructing the desired framework while maintaining high enantiomeric purity.

The potential therapeutic applications of N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]-6-(trifluoromethyl)pyridine-3-carboxamide extend beyond neurological disorders. Research has also explored its interactions with inflammatory pathways and cancer biology. The ability of this compound to modulate multiple biological targets suggests broad therapeutic potential, although further preclinical studies are necessary to fully elucidate its mechanisms of action.

In conclusion, N-[(1r,4r)-4-[3-cyanopyrazin-2-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy]oxy)cyclohexyl]-6-(trifluoromethyl)pyridine-carboxamide (CAS No. 2034399-06-7) represents a promising candidate for future pharmaceutical development. Its unique structural features and potential biological activities make it an exciting subject for further research. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.